N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C15H19N3O/c1-11-7-8-18-10-13(16-14(18)9-11)15(19)17(2)12-5-3-4-6-12/h7-10,12H,3-6H2,1-2H3
• InChI Key: INGQRKLGAPSNFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=CN2C=C1)C(=O)N(C)C3CCCC3
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide (CP-544326) is a potent and selective antagonist of the α4β2 nicotinic acetylcholine receptor (nAChR) subtype. It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and nicotine addiction.

Mechanism of Action

N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide is a selective antagonist of the α4β2 nAChR subtype, which is widely expressed in the brain and plays a crucial role in various cognitive and behavioral processes. By blocking the activity of this receptor subtype, N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide can modulate neurotransmitter release and neuronal excitability, leading to its therapeutic effects in various neurological and psychiatric disorders.
Biochemical and Physiological Effects
N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide has been shown to have various biochemical and physiological effects, including reducing the release of dopamine in the brain, modulating the activity of glutamate receptors, and reducing the expression of pro-inflammatory cytokines. These effects are thought to underlie its therapeutic effects in various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide has several advantages for lab experiments, including its high potency and selectivity for the α4β2 nAChR subtype, which allows for precise modulation of neuronal activity. However, N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide also has some limitations, including its poor solubility in water and its potential off-target effects on other receptor subtypes.

Future Directions

There are several future directions for research on N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide, including investigating its potential therapeutic applications in other neurological and psychiatric disorders, such as Parkinson's disease and depression. Additionally, further studies are needed to better understand its mechanism of action and to develop more effective and selective analogs of N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide. Finally, studies are needed to investigate the safety and tolerability of N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide in humans, as well as its potential drug-drug interactions with other medications.
Conclusion
In conclusion, N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide is a potent and selective antagonist of the α4β2 nAChR subtype that has shown promise for its potential therapeutic applications in various neurological and psychiatric disorders. Its mechanism of action involves modulating neurotransmitter release and neuronal excitability, leading to its therapeutic effects. While N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide has several advantages for lab experiments, further research is needed to better understand its mechanism of action and to develop more effective and selective analogs.

Synthesis Methods

N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide is a synthetic compound that can be prepared using various methods. One of the most commonly used methods involves the reaction of 1-cyclopentenyl-1-methylamine with 2,3,5-trimethylpyridine-4-carboxylic acid chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide.

Scientific Research Applications

N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. In Alzheimer's disease, N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide has been shown to improve cognitive function and reduce the accumulation of amyloid beta plaques in animal models. In schizophrenia, N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide has been shown to improve cognitive deficits and reduce positive symptoms in clinical trials. In nicotine addiction, N-cyclopentyl-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide has been shown to reduce nicotine self-administration and withdrawal symptoms in animal models.